8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoic acid

• IUPAC Name: 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoic acid
• InChI: InChI=1S/C15H19ClO4/c1-20-14-10-11(16)8-9-12(14)13(17)6-4-2-3-5-7-15(18)19/h8-10H,2-7H2,1H3,(H,18,19)
• InChI Key: VARFQWMMAJYRLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C(=O)CCCCCCC(=O)O
• Molecular Formula: C15H19ClO4
• Molecular Weight: 298.76 g/mol

Description

8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoic acid (8-CMPOA) is a carboxylic acid that has been studied extensively in the scientific community due to its unique properties and potential applications. It is a non-steroidal anti-inflammatory agent that is synthesized from the reaction of 4-chloro-2-methoxyphenol with 8-oxooctanoic acid. 8-CMPOA has been found to have a wide range of biochemical and physiological effects, and its applications in scientific research have been explored in various fields. Finally, potential future directions for research will be discussed.

Scientific Research Applications

Synthesis and Molecular Structure

One area of research involves the synthesis and structural analysis of related compounds, providing insights into their molecular properties and potential applications. For instance, the synthesis of compounds through Suzuki–Miyaura cross-coupling reactions and the study of their molecular structure, such as intramolecular hydrogen bonding and coplanar ring systems, offer valuable information for developing new organic materials and intermediates (Oda et al., 2012). Similarly, studies on Schiff bases reveal the planarity of molecular portions and hydrogen bonding, which are crucial for understanding the reactivity and interaction of these compounds (Yaeghoobi, Rahman, & Ng, 2009).

Chemical Synthesis and Applications

Research on efficient synthesis methods for related compounds, such as ε-hydroxy esters, highlights the potential for high-yield production of intermediates for pharmaceuticals and fine chemicals. The identification of new carbonyl reductases for the reduction of ketoesters showcases the importance of biocatalysis in organic synthesis, offering environmentally friendly and efficient pathways (Chen et al., 2014).

Material Science and Nanocomposites

The development of anisotropic derivatives of related compounds for nanocomposites demonstrates the intersection of organic synthesis and material science. These studies explore the properties of novel materials, such as liquid crystalline phases and nanocomposite applications, paving the way for advances in electronic, optical, and structural materials (Bezborodov et al., 2021).

Fluorescence Studies and Analytical Applications

Investigations into the fluorescence quenching mechanisms of boronic acid derivatives related to the compound offer insights into their photophysical properties. These studies are crucial for the design of fluorescence-based sensors and imaging agents, contributing to analytical chemistry, diagnostics, and biomedical research (Geethanjali, Nagaraja, & Melavanki, 2015).

Safety and Hazards

“(4-Chloro-2-methoxyphenoxy)acetic acid” is classified as a combustible solid. It’s important to handle it with care and follow all safety guidelines.

Mechanism of Action

Target of Action

Compounds with similar structures, such as (4-chloro-2-methoxyphenoxy)acetic acid , have been used in various biochemical research

Mode of Action

These groups could potentially form hydrogen bonds with amino acid residues in the target proteins, altering their function .

Biochemical Pathways

Methoxy-substituted compounds have been postulated to inhibit estrogen receptor (er) negative breast cancer growth in vitro , suggesting potential involvement in hormone signaling pathways.

Pharmacokinetics

Given its structural similarity to other carboxylic acid-containing compounds, it may be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .

Result of Action

Based on the potential targets and pathways, it may alter protein function and signaling pathways, leading to changes in cellular behavior .

Action Environment

The action, efficacy, and stability of 8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoic acid may be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For instance, the carboxylic acid group may lose a proton and become ionized at high pH, potentially affecting its interaction with targets .